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Compound of Interest

Compound Name: 2,4-Dichloro-5-hydrazinylphenol

Cat. No.: B3052248

Disclaimer: Publicly available scientific data on 2,4-dichloro-5-hydrazinylphenol is
exceptionally limited. This guide provides the available identifying information for this specific
compound and supplements it with a comprehensive overview of the chemical properties,
synthesis, and biological activities of closely related isomers and analogs, such as (2,4-
dichlorophenyl)hydrazine and other dichlorinated phenylhydrazines. This information is
intended to serve as a reference point for researchers, scientists, and drug development
professionals, and it should be explicitly noted that the experimental data and protocols are not
for 2,4-dichloro-5-hydrazinylphenol unless otherwise specified.

Introduction to 2,4-Dichloro-5-hydrazinylphenol

2,4-Dichloro-5-hydrazinylphenol, and its hydrochloride salt, are organic compounds that
belong to the substituted phenylhydrazine family. While specific applications and research on
this particular molecule are not well-documented in public literature, phenylhydrazines as a
class are important intermediates in the synthesis of various pharmaceuticals, agrochemicals,
and dyes. The presence of chlorine atoms and a hydroxyl group on the phenyl ring, in addition
to the reactive hydrazine moiety, suggests that this compound could be a versatile building
block in synthetic chemistry and a candidate for biological activity studies.

Government records confirm the existence of 2,4-Dichloro-5-hydrazinophenol
monohydrochloride with the CAS Number 189573-21-5.[1][2][3][4][5][6] However, detailed
chemical and physical properties for this specific compound are not readily available in
scientific databases.
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Physicochemical Properties

Due to the lack of experimental data for 2,4-Dichloro-5-hydrazinylphenol, this section
presents computed and experimental data for the closely related isomer, (2,4-
dichlorophenyl)hydrazine. This data is provided for comparative purposes and to offer an
estimation of the expected properties of the target compound.

Property Value (for (2,4-dichlorophenyl)hydrazine)
Molecular Formula CeHsCI2N2

Molecular Weight 177.03 g/mol

XLogP3-AA 24

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor Count 2

Rotatable Bond Count 1

Exact Mass 175.9908036 Da

Topological Polar Surface Area 38.1 A2

This data is for (2,4-dichlorophenyl)hydrazine and is intended for reference only.

Proposed Synthetic Protocols

No specific experimental protocols for the synthesis of 2,4-Dichloro-5-hydrazinylphenol were
found in the available literature. However, a plausible synthetic route can be proposed based
on general organic chemistry principles and known syntheses of related phenylhydrazines.

Hypothetical Synthesis of 2,4-Dichloro-5-
hydrazinylphenol

A common method for the synthesis of phenylhydrazines is the reduction of a corresponding
diazonium salt.

Step 1: Diazotization of 2,4-Dichloro-5-aminophenol
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e Dissolve 2,4-dichloro-5-aminophenol in an aqueous solution of a strong acid, such as
hydrochloric acid.

e Cool the solution to 0-5 °C in an ice bath.
e Add a solution of sodium nitrite (NaNO:2) dropwise while maintaining the low temperature.

« Stir the reaction mixture for a short period to ensure complete formation of the diazonium
salt.

Step 2: Reduction of the Diazonium Salt

e Prepare a reducing solution, for example, a solution of sodium sulfite (NazSO3) or tin(1l)
chloride (SnCl2) in a suitable solvent.

o Slowly add the cold diazonium salt solution to the reducing agent solution.
» Control the pH of the reaction mixture, as the reduction is often pH-sensitive.

 After the addition is complete, allow the reaction to proceed, possibly with gentle warming,
until the reduction is complete.

e The resulting 2,4-dichloro-5-hydrazinylphenol can then be isolated by extraction and
purified by crystallization or chromatography.

Below is a conceptual workflow for this proposed synthesis.
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Hypothetical Synthesis Workflow
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A conceptual workflow for the synthesis of 2,4-dichloro-5-hydrazinylphenol.

Reactivity and Potential Biological Activity

The chemical reactivity of 2,4-Dichloro-5-hydrazinylphenol is expected to be dictated by the
hydrazine group, the phenolic hydroxyl group, and the electron-withdrawing chlorine atoms on
the aromatic ring. The hydrazine moiety is nucleophilic and can react with aldehydes and
ketones to form hydrazones. This reactivity is a cornerstone of the use of hydrazines in the
synthesis of a wide range of heterocyclic compounds.

Hydrazone derivatives have been reported to exhibit a broad spectrum of biological activities,
including:
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» Antimicrobial and Antifungal Activity: Hydrazones containing a 2,4-dichloro moiety have
demonstrated significant antibacterial and antifungal properties.

e Anticancer Activity: Various hydrazone compounds have been investigated for their potential
as anticancer agents.

» Anti-inflammatory and Analgesic Activity: Some hydrazone derivatives have shown promise
as anti-inflammatory and analgesic agents.

While no specific biological studies on 2,4-Dichloro-5-hydrazinylphenol are available, its
structure suggests that it could serve as a precursor for novel compounds with potential
therapeutic applications. The general logical relationship for the development of such
compounds is illustrated below.

Drug Discovery Logic

2,4-Dichloro-5- Reaction with Biological Activity
hydrazinylphenol Aldehydes/Ketones Screening

Click to download full resolution via product page

A generalized workflow for the development of bioactive hydrazone derivatives.

Signaling Pathways

There is no information available in the scientific literature regarding the involvement of 2,4-
Dichloro-5-hydrazinylphenol in any specific signaling pathways. Research into the biological
effects of this compound would be required to elucidate any such interactions.

Conclusion

2,4-Dichloro-5-hydrazinylphenol is a chemical compound for which there is a notable lack of
detailed public data. While its existence is confirmed, its chemical properties, synthetic
methodologies, and biological activities remain largely unexplored in the scientific literature.
Based on the known chemistry and biological relevance of related dichlorinated
phenylhydrazines and their hydrazone derivatives, it can be postulated that 2,4-Dichloro-5-
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hydrazinylphenol holds potential as a valuable synthetic intermediate for the development of
novel compounds with a range of biological activities. Further research is necessary to
characterize this molecule and explore its potential applications in drug discovery and materials
science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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